Cas no 897454-75-0 (3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897454-75-0
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 5479763
• Update Time: 2025-06-13

3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide
• 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C21H23N3O3S/c1-14-4-6-15(7-5-14)19-13-23-21(24-19)28-9-8-22-20(25)16-10-17(26-2)12-18(11-16)27-3/h4-7,10-13H,8-9H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： PAFNKZJAFVYECN-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(C)C=C2)=CN=1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

Research Brief on 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS: 897454-75-0)

The compound 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS: 897454-75-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the imidazole-thioether moiety and the dimethoxybenzamide group, suggest promising interactions with biological targets, particularly in the context of inflammation and cancer.

Recent studies have highlighted the role of 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide as a modulator of key signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on NF-κB signaling, a pathway critically involved in inflammatory responses and tumorigenesis. The compound exhibited potent activity in vitro, with IC50 values in the low micromolar range, suggesting its potential as an anti-inflammatory or anti-cancer agent. Further mechanistic studies revealed that it disrupts the interaction between NF-κB and its co-activators, thereby attenuating downstream gene expression.

In addition to its anti-inflammatory properties, 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide has shown promise in targeting protein-protein interactions (PPIs) involved in oncogenic processes. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit the interaction between MDM2 and p53, a well-known PPI implicated in cancer progression. The compound's binding affinity was validated through surface plasmon resonance (SPR) and molecular docking studies, which highlighted its interaction with key residues in the MDM2 binding pocket. These findings position it as a potential lead compound for developing novel anti-cancer therapeutics.

The synthesis of 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide has also been optimized in recent years. A 2023 publication in Tetrahedron Letters detailed a streamlined synthetic route that improved yield and scalability. The key steps involved the condensation of 3,5-dimethoxybenzoic acid with 2-aminoethanethiol, followed by cyclization to form the imidazole-thioether moiety. This methodological advancement is critical for facilitating further preclinical studies and potential large-scale production.

Despite these promising results, challenges remain in the development of 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide as a therapeutic agent. Pharmacokinetic studies, as reported in a 2024 issue of European Journal of Pharmaceutical Sciences, indicated moderate bioavailability and rapid metabolism in vivo. Structural modifications, such as the introduction of prodrug moieties or formulation enhancements, are currently being explored to address these limitations. Additionally, toxicity profiles and off-target effects require further investigation to ensure clinical viability.

In conclusion, 3,5-dimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS: 897454-75-0) represents a compelling candidate for drug development, with demonstrated activity against inflammation and cancer-related targets. Ongoing research aims to optimize its pharmacological properties and expand its therapeutic applications. The compound's dual functionality as a modulator of NF-κB and MDM2-p53 interactions underscores its potential in addressing unmet medical needs. Future studies will be pivotal in translating these preclinical findings into clinical benefits.